Cas no 89567-08-8 (Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-)
89567-08-8 structure
Product Name:Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
CAS No:89567-08-8
MF:C13H10N2OS
MW:242.296301364899
CID:596270
PubChem ID:70427034
Update Time:2025-04-19
Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
- 2-benzyl-3H-thieno[2,3-d]pyrimidin-4-one
- 2-Benzylthieno[2,3-d]pyrimidin-4(3H)-one
- SCHEMBL10718384
- DTXSID90741955
- 89567-08-8
-
- Inchi: 1S/C13H10N2OS/c16-12-10-6-7-17-13(10)15-11(14-12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16)
- InChI Key: IPBXJINVHOWWCR-UHFFFAOYSA-N
- SMILES: S1C=CC2C(NC(CC3C=CC=CC=3)=NC1=2)=O
Computed Properties
- Exact Mass: 242.05138412g/mol
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.7Ų
Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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